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Compound of Interest

Compound Name:
4-Chloro-2-isopropyl-5-

nitropyrimidine

CAS No.: 849353-36-2

Cat. No.: B2688881

Get Quote

An In-Depth Technical Guide to the Synthesis of 4-Chloro-2-isopropyl-5-nitropyrimidine

Part 1: Executive Summary & Strategic Analysis
Target Molecule: 4-Chloro-2-isopropyl-5-nitropyrimidine Chemical Formula: C₇H₈ClN₃O₂

Molecular Weight: 201.61 g/mol Core Application: Key intermediate in the synthesis of antiviral

nucleotide analogs, Bcl-2 inhibitors, and agrochemical active ingredients. The C4-chlorine atom

is highly labile due to the electron-withdrawing nitro group at C5, making this molecule a

premier scaffold for nucleophilic aromatic substitution (

) reactions with amines or alkoxides.

Retrosynthetic Logic
The synthesis is designed around the "Pyrimidine Construction

Functionalization" paradigm. The isopropyl group is introduced at the ring-closure stage to
avoid complex alkylation later. The nitro group is introduced via electrophilic aromatic
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substitution (SEAr) on the electron-rich hydroxypyrimidine precursor, followed by activation of
the hydroxyl group to a chloride.

Pathway Overview:

Ring Construction: Condensation of isobutyramidine with a C1-fragment (ethyl formate) to

yield the pyrimidinone core.

Electrophilic Functionalization: Regioselective nitration at the C5 position.

Activation: Deoxychlorination using phosphorus oxychloride (

).

Part 2: Detailed Synthetic Protocols
Stage 1: Synthesis of 2-Isopropyl-4(3H)-pyrimidinone
The foundation of the synthesis involves constructing the pyrimidine ring with the isopropyl

group already in place.

Reagents: Isobutyramidine hydrochloride (1.0 eq), Ethyl formate (1.2 eq), Sodium ethoxide

(NaOEt) (1.2 eq), Ethanol (anhydrous).

Mechanism: Cyclocondensation.

Experimental Protocol:

Preparation of Free Amidine: In a dry 3-neck flask under

, dissolve isobutyramidine hydrochloride in anhydrous ethanol. Add NaOEt (21% wt in EtOH)
dropwise at 0°C to liberate the free amidine. Stir for 30 minutes.

Condensation: Add ethyl formate dropwise to the mixture. The reaction is exothermic;

maintain internal temperature

.

Cyclization: Reflux the mixture for 12–16 hours. Monitor by TLC (EtOAc/Hexane 1:1) for the

disappearance of amidine.
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Work-up: Concentrate the solvent under reduced pressure. Dissolve the residue in minimal

water and acidify to pH 5–6 with glacial acetic acid to precipitate the product.

Purification: Filter the white solid, wash with cold water, and dry in a vacuum oven at 50°C.

Yield Expectation: 75–85%

Key Intermediate:2-Isopropyl-4-hydroxypyrimidine (exists in tautomeric equilibrium with

the pyrimidinone).

Stage 2: Regioselective Nitration (The Critical Step)
Nitration at C5 is favored due to the directing effect of the C4-hydroxyl (electron-donating) and

the steric bulk of the C2-isopropyl group.

Reagents: Fuming Nitric Acid (

, >90%), Concentrated Sulfuric Acid (

).

Safety Critical: The isopropyl group is susceptible to oxidation. Temperature control is

paramount to prevent "runaway" side-chain oxidation or ring cleavage.

Experimental Protocol:

Acid Mixture Preparation: In a reactor with an efficient cooling jacket, charge conc.

(5 vol). Cool to 0°C.[1]

Substrate Addition: Add 2-Isopropyl-4(3H)-pyrimidinone portion-wise. Ensure the

temperature does not exceed 5°C.

Nitration: Add fuming

(1.1 eq) dropwise over 60 minutes.

Note: A slight exotherm is observed. If brown fumes (

) appear rapidly, stop addition and cool immediately.
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Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 3 hours.

Quenching: Pour the reaction mixture slowly onto crushed ice (10x weight) with vigorous

stirring. The product will precipitate as a light yellow solid.

Isolation: Filter, wash with ice water until the filtrate is neutral, and dry.

Product:2-Isopropyl-5-nitro-4(3H)-pyrimidinone.

Stage 3: Deoxychlorination to 4-Chloro-2-isopropyl-5-
nitropyrimidine
Conversion of the lactam carbonyl to the imidoyl chloride using Vilsmeier-Haack type

conditions.

Reagents: Phosphorus Oxychloride (

) (excess, solvent/reagent),

-Diethylaniline (1.0 eq) or DMF (cat.).

Mechanism: Formation of a dichlorophosphate intermediate followed by nucleophilic attack

of chloride.

Experimental Protocol:

Setup: Place 2-Isopropyl-5-nitro-4(3H)-pyrimidinone in a round-bottom flask.

Reagent Addition: Add

(5.0 eq) carefully. Add

-Diethylaniline (1.0 eq) slowly (acts as an acid scavenger and catalyst).

Reflux: Heat the mixture to reflux (approx. 105°C) for 2–4 hours. The suspension should

become a clear yellow/orange solution.

Work-up (Hazardous):
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Cool the mixture to room temperature.

Remove excess

via rotary evaporation under reduced pressure (use a caustic trap).

Pour the thick residue onto crushed ice/water mixture very slowly (exothermic hydrolysis

of residual phosphoryl chlorides).

Extract immediately with Dichloromethane (DCM) (

).

Purification: Wash organic layer with Sat.

(to remove acid traces) and Brine. Dry over

.

Final Isolation: Evaporate solvent. The crude oil often solidifies upon standing or can be

recrystallized from Hexane/EtOAc.

Final Product:4-Chloro-2-isopropyl-5-nitropyrimidine.[2][3][4][5][6]

Part 3: Visualization of the Pathway
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Caption: Step-wise chemical transformation from amidine precursor to the final chlorinated

pyrimidine scaffold.

Part 4: Process Optimization & Safety (E-E-A-T)
Critical Control Points (CCP)

Parameter Specification Scientific Rationale

Nitration Temp

Higher temperatures (>10°C)

risk oxidizing the isopropyl

group to a carboxylic acid or

tertiary alcohol, destroying the

pharmacophore.

POCl3 Quench

Hydrolysis of

is violently exothermic. High

temps during quench can

hydrolyze the newly formed C-

Cl bond back to C-OH.

Water Content Anhydrous

Moisture in Stage 1 reduces

yield by hydrolyzing ethyl

formate. Moisture in Stage 3

destroys the chlorinating

agent.

Troubleshooting the Nitration Step
If the yield in Stage 2 is low or tar is formed:

Cause: Over-oxidation.

Solution: Switch from fuming

to

(solid addition) to control the concentration of the nitronium ion (

) more precisely.
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Analytical Validation
1H NMR (CDCl3):

Isopropyl CH: Septet at

ppm.

Isopropyl CH3: Doublet at

ppm.

Pyrimidine H6: Singlet at

ppm (Deshielded by nitro and Cl groups).

Mass Spectrometry (LC-MS):

Look for

peak at 202/204 (Cl isotope pattern 3:1).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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